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Compound of Interest

Compound Name: [Sar9,Met(02)11]-SUBSTANCE P

Cat. No.: B12059080

Essential Safety and Handling Guide for
[Sar9,Met(02)11]-Substance P

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of the potent tachykinin NK1 receptor agonist, [Sar9,Met(02)11]-Substance P. Adherence to
these guidelines is critical to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

When handling [Sar9,Met(02)11]-Substance P in its lyophilized powder form or in solution,
the following personal protective equipment is mandatory to prevent inhalation, dermal, and
ocular exposure.
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PPE Component Specification Rationale
Provides a barrier against skin
o contact. Two pairs should be
Gloves Nitrile, powder-free

worn when handling the

powder.

Safety glasses with side

Eye Protection )
shields or goggles

Protects eyes from splashes of
solutions or airborne particles

of the powder.

Lab Coat Standard laboratory coat

Protects skin and personal

clothing from contamination.

Not generally required for

Respiratory Protection i
solutions

Handling of the Iyophilized
powder should be performed in
a chemical fume hood or
biological safety cabinet to

avoid inhalation.

Operational Plan: From Receipt to Disposal

A systematic approach to handling [Sar9,Met(02)11]-Substance P is crucial. The following

workflow outlines the key steps from receiving the compound to the final disposal of waste.
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Safe Handling and Disposal Workflow for [Sar9,Met(02)11]-Substance P
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Caption: This diagram outlines the procedural workflow for the safe handling of
[Sar9,Met(02)11]-Substance P.

Storage and Reconstitution

Proper storage and reconstitution are vital for maintaining the stability and activity of
[Sar9,Met(02)11]-Substance P.

Parameter Lyophilized Powder Reconstituted Solution

-20°C for up to 3 years or
-20°C for up to 1 month or

Storage Temperature -80°C for long-term storage[1]
-80°C for up to 1 year[1][2][3].

2].

Sterile water[1] or Dimethyl
sulfoxide (DMSO)[2].

Recommended Solvent

For a 10 mM stock solution in

Example Reconstitution
DMSOI2].

Soluble to 1 mg/ml in water
Solubility and 50 mg/mL in water

(sonication recommended)[1].

Experimental Protocol: Reconstitution of Lyophilized
[Sar9,Met(02)11]-Substance P

o Preparation: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature to prevent condensation.

e Solvent Addition: In a chemical fume hood, add the desired volume of sterile water or DMSO
to the vial using a sterile pipette.

» Dissolution: Gently swirl the vial to dissolve the peptide. If necessary, sonication can be used
to aid dissolution, particularly in water[1]. Avoid vigorous shaking.

 Aliquoting: Once fully dissolved, aliquot the solution into smaller, single-use volumes to
prevent multiple freeze-thaw cycles.
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» Storage: Store the aliquots at -20°C or -80°C as indicated in the table above[1][2][3].

Disposal Plan

All materials that have come into contact with [Sar9,Met(02)11]-Substance P must be
considered chemical waste and disposed of according to institutional and local regulations.

o Solid Waste: This includes empty vials, pipette tips, and contaminated gloves. These items
should be collected in a designated, sealed, and clearly labeled chemical waste container[4].

» Liquid Waste: Unused or expired solutions of the peptide should be collected in a designated
liquid chemical waste container. Do not pour peptide solutions down the drain[4].

o Decontamination: Work surfaces should be thoroughly cleaned after handling the peptide.

Signaling Pathway

[Sar9,Met(O2)11]-Substance P is a potent and selective agonist for the Tachykinin NK1
receptor (NK1R), a G protein-coupled receptor (GPCR)[5][6]. Upon binding, it primarily
activates Gqg/11 proteins, initiating a downstream signaling cascade.
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Simplified NK1 Receptor Signaling Pathway
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Caption: Activation of the NK1 receptor by its agonist leads to the activation of Phospholipase
C and subsequent downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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